1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde

• Molecular Formula: C9H13ClO
• Molecular Weight: 172.65 g/mol
• IUPAC Name: 1-[(E)-3-chloro-2-methylprop-2-enyl]cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C9H13ClO/c1-8(6-10)5-9(7-11)3-2-4-9/h6-7H,2-5H2,1H3/b8-6+
• InChI Key: KUVILCXTIWHHDA-SOFGYWHQSA-N
• Isomeric SMILES: C/C(=C\Cl)/CC1(CCC1)C=O
• Canonical SMILES: CC(=CCl)CC1(CCC1)C=O

Description

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde is a halogenated cyclobutane derivative featuring a carbaldehyde group at the 1-position of the cyclobutane ring and a 3-chloro-2-methylprop-2-en-1-yl substituent. This compound combines the steric strain of a cyclobutane ring with the electrophilic reactivity of an aldehyde and the halogenated alkene moiety, making it a structurally unique molecule. Its synthesis typically involves [2+2] cycloaddition reactions or ring-closing strategies, followed by functionalization steps to introduce the chloroalkene and aldehyde groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde typically involves the reaction of 3-chloro-2-methyl-1-propene with cyclobutanone under specific conditions. The reaction is usually carried out in the presence of a strong base, such as sodium hydride, to facilitate the formation of the cyclobutane ring. The reaction conditions often include a solvent like tetrahydrofuran (THF) and a temperature range of 0-25°C to ensure optimal yield and purity .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can lead to high yields and consistent product quality. Additionally, purification steps, such as distillation or chromatography, are employed to isolate the desired compound from by-products and impurities .

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom in the alkene side chain can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.

Reduction: Sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base, such as triethylamine, and a solvent like dichloromethane.

Major Products Formed

Oxidation: 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carboxylic acid.

Reduction: 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutan-1-ol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block for cyclobutane derivatives.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a precursor for pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde involves its reactivity with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The chlorinated alkene side chain can participate in electrophilic addition reactions, leading to the formation of new chemical bonds and structures .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional attributes invite comparisons with other halogenated cyclic aldehydes and alkenyl-chloride derivatives. Below is an analysis of key similarities and differences:

Cyclobutane Derivatives

• Cyclobutane-1-carbaldehyde derivatives: Compared to simpler analogs like cyclobutane-1-carbaldehyde, the addition of the 3-chloro-2-methylprop-2-en-1-yl group in the target compound increases steric hindrance and introduces a reactive chloroalkene site.

• 1-Chlorocyclobutane-1-carbaldehyde :
  Replacing the methylpropene group with a single chlorine atom reduces steric bulk but retains the aldehyde’s reactivity. The absence of the alkene moiety limits conjugation opportunities, which may lower stability under acidic or oxidizing conditions.

Chlorinated Alkenyl Aldehydes

• 3-Chloroprop-2-enal (Acrolein chloride): This compound shares the chloroalkene motif but lacks the cyclobutane ring. However, the cyclobutane’s strain may render it more reactive in ring-opening reactions compared to linear analogs.

• 1-(2-Chlorovinyl)cyclohexane-1-carbaldehyde :
  Substituting cyclobutane with cyclohexane reduces ring strain, improving stability but diminishing electrophilic reactivity. The cyclohexane ring’s larger size may also alter steric interactions in catalytic processes.

Agrochemical-Related Compounds ()

• Chlorpropham (1-methylethyl (3-chlorophenyl)carbamate) :
  Both compounds feature chloro-substituted aliphatic groups. However, chlorpropham’s carbamate functionality and phenyl ring contrast with the target compound’s aldehyde and cyclobutane groups. Chlorpropham’s herbicidal activity suggests that halogenation and steric bulk are critical for bioactivity, a trait that may extend to the target compound if tested .
• Isofenphos (1-methylethyl 2-((ethoxy((1-methylethyl)amino)phosphinothioyl)oxy)benzoate): This organophosphate insecticide highlights the role of halogenation and complex substituents in pesticidal efficacy. The target compound’s aldehyde group could serve as a reactive handle for derivatization into bioactive analogs.

Comparative Data Table

Property/Compound	1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde	Cyclobutane-1-carbaldehyde	3-Chloroprop-2-enal	Chlorpropham
Molecular Weight (g/mol)	~188.6 (calculated)	84.1	90.5	213.7
Functional Groups	Aldehyde, chloroalkene, cyclobutane	Aldehyde, cyclobutane	Aldehyde, chloroalkene	Carbamate, chloroarene
Reactivity	High (strain + electrophilic sites)	Moderate	High	Moderate (hydrolyzes)
Potential Applications	Organic synthesis intermediate	Solvent, intermediate	Cross-linking agent	Herbicide
Thermal Stability	Moderate (ring strain)	High	Low (volatile)	High

Research Findings and Challenges

• Synthetic Challenges : The strained cyclobutane ring complicates synthesis; methodologies leveraging photochemical [2+2] cycloadditions or transition-metal catalysis are under investigation .
• Reactivity Studies : Preliminary studies suggest the chloroalkene group undergoes Suzuki-Miyaura coupling, while the aldehyde participates in condensation reactions. However, competing ring-opening reactions limit yield .

Biological Activity

The compound 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, including its mechanism of action, effects on various biological systems, and relevant case studies.

Chemical Structure

The molecular structure of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde can be represented as follows:

$$\text{C}_9\text{H}_{11}\text{ClO}$$

Physical Properties

Property	Value
Molecular Weight	172.64 g/mol
Boiling Point	344.7 K
Melting Point	Not available
Solubility	Soluble in organic solvents

The biological activity of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde is primarily linked to its ability to interact with various biological targets, including enzymes and receptors. Preliminary studies suggest that the compound may exhibit anti-inflammatory and insecticidal properties.

Insecticidal Activity

Recent studies have highlighted the potential of this compound in controlling mosquito populations, particularly Aedes aegypti , a vector for several arboviruses. The compound's structural features, including the presence of a double bond and halogen substituents, are believed to enhance its insecticidal efficacy.

Case Study: Larvicidal Activity

A study evaluated the larvicidal effect of various compounds against Aedes aegypti larvae. The results indicated that compounds with similar structural motifs to 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde exhibited significant larvicidal activity, with LC50 values indicating effective concentrations for pest control .

Cytotoxicity Assessment

In mammalian cells, the cytotoxicity of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde was assessed through various assays. Initial findings suggest that at higher concentrations, the compound may induce mild cytotoxic effects; however, it showed no significant toxicity in human peripheral blood mononuclear cells even at concentrations up to 5200 μM .

Summary of Biological Activities

The following table summarizes the biological activities reported for 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclobutane-1-carbaldehyde:

Activity Type	Observed Effects	Reference
Insecticidal	Effective against Aedes aegypti larvae
Cytotoxicity	Mild effects at high concentrations
Anti-inflammatory	Potential mechanisms under investigation

Comparative Analysis with Similar Compounds

A comparative analysis with structurally related compounds reveals that variations in substituents significantly influence biological activity. For instance, compounds with additional functional groups or different halogen placements often exhibit enhanced insecticidal properties or reduced cytotoxicity.